Cas no 1251019-97-2 ((3AS*,6aS*)-tert-Butylhexahydropyrrolo-3,4-cpyrrole-2(1H)-carboxylate)

• Product Name: (3AS*,6aS*)-tert-Butylhexahydropyrrolo-3,4-cpyrrole-2(1H)-carboxylate
• CAS No: 1251019-97-2
• MF: C₁₂H₁₉NO₅
• MW: 257.282963991165
• MDL: MFCD12198700
• CID: 3160684
• PubChem ID: 73977813
• Update Time: 2025-06-10

(3AS*,6aS*)-tert-Butylhexahydropyrrolo-3,4-cpyrrole-2(1H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3AS*,6aS*)-tert-Butylhexahydropyrrolo-[3,4-c]pyrrole-2(1H)-carboxylate
• CS-0038311
• 1251019-97-2
• rel-(3aR,6aR)-5-[(tert-butoxy)carbonyl]-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid
• (3aS,6aS)-5-[(tert-butoxy)carbonyl]-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid
• CIS-DIHYDRO-FURO[3,4-C]PYRROLE-3A,5-DICARBOXYLIC ACID 5-TERT-BUTYL ESTER
• EN300-37269332
• (3aS*,6aS*)-tert-Butylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate
• cis-(3aS,6aS)-5-[(2-Methylpropan-2-yl)oxycarbonyl]-3,4,6,6a-tetrahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid
• W14284
• AS-72691
• AKOS037647169
• (3aS,6aS)-5-[(2-methylpropan-2-yl)oxycarbonyl]-3,4,6,6a-tetrahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid
• (3AS*,6aS*)-tert-Butylhexahydropyrrolo-3,4-cpyrrole-2(1H)-carboxylate

• MDL： MFCD12198700
• Inchi： 1S/C12H19NO5/c1-11(2,3)18-10(16)13-4-8-5-17-7-12(8,6-13)9(14)15/h8H,4-7H2,1-3H3,(H,14,15)/t8-,12-/m0/s1
• InChI Key： YHUJAKLVDJODPS-UFBFGSQYSA-N
• SMILES： O1C[C@@H]2CN(C(=O)OC(C)(C)C)C[C@]2(C(=O)O)C1

Computed Properties

• Exact Mass: 257.12632271Da
• Monoisotopic Mass: 257.12632271Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 76.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyrroles Furopyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyrroles

Additional information on (3AS*,6aS*)-tert-Butylhexahydropyrrolo-3,4-cpyrrole-2(1H)-carboxylate

Introduction to (3AS*,6aS*)-tert-Butylhexahydropyrrolo-3,4-cpyrrole-2(1H)-carboxylate (CAS No. 1251019-97-2)

(3AS*,6aS*)-tert-Butylhexahydropyrrolo-3,4-cpyrrole-2(1H)-carboxylate, identified by its CAS number CAS No. 1251019-97-2, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of heterocyclic molecules, specifically featuring a fused pyrrolo-cpyrrole framework, which is known for its potential biological activities and structural complexity.

The unique stereochemistry of (3AS*,6aS*)-tert-butylhexahydropyrrolo-3,4-cpyrrole-2(1H)-carboxylate, denoted by the asterisks indicating specific absolute configurations, plays a crucial role in determining its chemical properties and biological interactions. The presence of tert-butyl groups further enhances the steric environment of the molecule, influencing its reactivity and binding affinity to biological targets.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their applications in drug discovery and therapeutic interventions. The fused pyrrolo-cpyrrole scaffold is particularly noteworthy due to its structural similarity to natural products that exhibit various pharmacological effects. This has prompted extensive research into synthesizing derivatives of this core structure to explore new pharmacological profiles.

One of the most compelling aspects of (3AS*,6aS*)-tert-butylhexahydropyrrolo-3,4-cpyrrole-2(1H)-carboxylate is its potential as a building block for more complex drug candidates. The carboxylate group at the 2-position provides a versatile handle for further functionalization, allowing chemists to modify the molecule in various ways to optimize its biological activity. Such modifications can include introducing additional substituents, altering the stereochemistry, or even extending the core scaffold to create more elaborate structures.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like (3AS*,6aS*)-tert-butylhexahydropyrrolo-3,4-cpyrrole-2(1H)-carboxylate with high precision and yield. These methods often involve multi-step reactions that require careful optimization to ensure regioselectivity and stereoselectivity. The development of novel catalytic systems and ligands has further facilitated these processes, making it possible to access previously unattainable molecular architectures.

The biological evaluation of (3AS*,6aS*)-tert-butylhexahydropyrrolo-3,4-cpyrrole-2(1H)-carboxylate has revealed intriguing properties that warrant further investigation. Initial studies have suggested that this compound may exhibit interactions with various biological targets, including enzymes and receptors involved in key metabolic pathways. These interactions could potentially lead to therapeutic effects in areas such as inflammation, cancer, and neurodegenerative diseases.

One particularly exciting avenue of research is the exploration of (3AS*,6aS*)-tert-butylhexahydropyrrolo-3,4-cpyrrole-2(1H)-carboxylate as a potential scaffold for developing small-molecule inhibitors. Inhibitors are crucial tools in drug development, as they can selectively target specific biological processes without affecting other systems. The unique structure of this compound makes it an attractive candidate for designing inhibitors that modulate enzyme activity or receptor binding.

Furthermore, the stereochemical integrity of (3AS*,6aS*)-tert-butylhexahydropyrrolo-3,4-cpyrrole-2(1H)-carboxylate is critical for its biological efficacy. Enantiomeric excess and diastereomeric purity can significantly influence how a compound interacts with biological targets. Therefore, achieving high levels of stereochemical control during synthesis is essential for maximizing the potential therapeutic benefits of this molecule.

The synthesis of (3AS*,6aS*)-tert-butylhexahydropyrrolo-3,4-cpyrrole-2(1H)-carboxylate also highlights the importance of green chemistry principles in modern drug discovery. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. These approaches not only align with global initiatives to promote sustainability but also enhance the economic viability of drug development programs.

In conclusion, (3AS*,6aS*)-tert-butylhexahydropyrrolo-3,4-cpyrrole-2(1H)-carboxylate represents a significant advancement in the field of heterocyclic chemistry and pharmaceutical research. Its unique structure, stereochemistry, and potential biological activities make it a valuable compound for further exploration. As synthetic methodologies continue to evolve and our understanding of biological processes deepens, compounds like this are poised to play a pivotal role in the development of next-generation therapeutics.